Cas no 63301-31-5 (trans-2-hydroxycyclohexanecarbonitrile)

trans-2-hydroxycyclohexanecarbonitrile structure
63301-31-5 structure
Product Name:trans-2-hydroxycyclohexanecarbonitrile
CAS No:63301-31-5
MF:C7H11NO
MW:125.168341875076
MDL:MFCD00145422
CID:524800
PubChem ID:2724649
Update Time:2025-04-19

trans-2-hydroxycyclohexanecarbonitrile Chemical and Physical Properties

Names and Identifiers

    • (1R,2S)-2-Hydroxycyclohexanecarbonitrile
    • Cyclohexanecarbonitrile,2-hydroxy-, (1R,2S)-rel-
    • TRANS-2-CYANO-1-CYCLOHEXANOL
    • (+-)-trans-2-Hydroxy-cyclohexan-carbonitril-(1)
    • (+-)-trans-2-hydroxy-cyclohexane-carbonitrile-(1)
    • 2-hydroxy-1-cyclohexanecarbonitrile
    • trans-2-cyanocyclohexanol
    • trans-2-hydroxycycloexanecarbonitrile
    • TRANS-2-HYDROXYCYCLOHEXANECARBONITRILE
    • SCHEMBL5511096
    • 63301-31-5
    • DTXSID90979397
    • AKOS026735783
    • J-500414
    • trans-2-Hydroxy-cyclohexanecarbonitrile
    • (1S,2R)-2-hydroxycyclohexane-1-carbonitrile
    • 125356-61-8
    • Cyclohexanecarbonitrile, 2-hydroxy-, trans-
    • 2-Hydroxycyclohexanecarbonitrile #
    • (1S,2R)-2-hydroxy-cyclohexanecarbonitrile
    • (1S,2R)-2-Hydroxycyclohexanecarbonitrile
    • rac-(1R,2S)-2-hydroxycyclohexane-1-carbonitrile
    • EN300-89915
    • MFCD00145422
    • trans-2-cyano-cyclohexanol
    • EN300-245460
    • DB-299314
    • trans-2-hydroxycyclohexanecarbonitrile
    • MDL: MFCD00145422
    • Inchi: 1S/C7H11NO/c8-5-6-3-1-2-4-7(6)9/h6-7,9H,1-4H2/t6-,7+/m0/s1
    • InChI Key: MFPCXQNVYPKUSM-NKWVEPMBSA-N
    • SMILES: O[C@@H]1CCCC[C@H]1C#N

Computed Properties

  • Exact Mass: 125.08400
  • Monoisotopic Mass: 125.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 135
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.3
  • Topological Polar Surface Area: 44Ų

Experimental Properties

  • Color/Form: White powder
  • Density: 1.0459 (rough estimate)
  • Melting Point: 46-49 °C
  • Boiling Point: 87-92 °C (4 mmHg)
  • Flash Point: 117.1°C
  • Refractive Index: 1.4693 (estimate)
  • PSA: 44.02000
  • LogP: 1.06108
  • Solubility: Not determined

trans-2-hydroxycyclohexanecarbonitrile Security Information

  • WGK Germany:2
  • Hazard Category Code: 22-41
  • Safety Instruction: S26-S39
  • Hazardous Material Identification: Xn

trans-2-hydroxycyclohexanecarbonitrile Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

trans-2-hydroxycyclohexanecarbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
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abcr
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